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Compound of Interest

Compound Name: 3-Hydroxycapric acid

Cat. No.: B1666293 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxycapric Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for 3-Hydroxycapric acid.

Given that the toxicological properties of this compound have not been fully investigated, a

cautious approach is paramount. The following procedures are based on available safety data

sheets and best practices for handling similar aliphatic carboxylic acids.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent contact with skin and eyes, and to

avoid inhalation of 3-Hydroxycapric acid, which is presumed to be a skin, eye, and respiratory

irritant.
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Protection Type Specific Equipment
Rationale and Best
Practices

Eye Protection
Chemical safety goggles or a

full-face shield

Essential for protecting eyes

from dust particles and

splashes. Standard safety

glasses are not sufficient.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for any signs of

wear or perforation before

each use. Contaminated

gloves should be disposed of

immediately, followed by

thorough hand washing.

Body Protection Fully-fastened laboratory coat

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection
N95 respirator or use within a

chemical fume hood

To minimize the inhalation of

airborne powder, all handling

should be performed in a well-

ventilated area, preferably

within a certified chemical

fume hood.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.

Physical and Chemical Properties
The following table summarizes key quantitative data for 3-Hydroxycapric acid.
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Property Value Source

Molecular Formula C₁₀H₂₀O₃ PubChem[1]

Molecular Weight 188.26 g/mol PubChem[1]

Physical State Solid PubChem[2]

Boiling Point
318.00 to 319.00 °C @ 760.00

mm Hg (estimated)
The Good Scents Company[3]

Water Solubility
3087 mg/L @ 25 °C

(estimated)
The Good Scents Company[3]

Handling and Operational Plan
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Workflow for Handling 3-Hydroxycapric Acid

Preparation

Handling

Proceed to handling

Cleanup

After completion

Disposal

Segregate waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxydecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxydecanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5312799
http://www.thegoodscentscompany.com/data/rw1447641.html
http://www.thegoodscentscompany.com/data/rw1447641.html
https://www.benchchem.com/product/b1666293?utm_src=pdf-body
https://www.benchchem.com/product/b1666293?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A streamlined workflow for the safe handling of 3-Hydroxycapric acid.

Step-by-Step Handling Protocol:

Preparation:

Ensure that a safety shower and an eyewash station are readily accessible.

Don all required personal protective equipment as detailed in the PPE table above.

Prepare a designated workspace, preferably within a chemical fume hood, ensuring it is

clean and uncluttered.[4]

Handling:

When transferring the solid compound, do so carefully to minimize the creation of dust.

Use anti-static weigh paper or vessels to prevent scattering of the powder due to static

electricity.[5]

Keep the container tightly sealed when not in use to prevent the release of any potential

vapors.

Avoid all contact with skin, eyes, and clothing.

Cleanup:

Following handling, decontaminate all work surfaces with an appropriate cleaning agent.

Carefully remove and dispose of contaminated PPE.

Thoroughly wash hands and any exposed skin with soap and water.

Emergency Procedures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Disposal Plan
Proper disposal of 3-Hydroxycapric acid and associated waste is essential for environmental

safety and regulatory compliance.

Waste Segregation and Disposal Workflow

Contaminated Solid Waste
(Gloves, Weigh Paper)

Dedicated Hazardous
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Caption: Waste segregation and disposal workflow for 3-Hydroxycapric acid.

Disposal Protocol:

Waste Segregation:

Do not mix 3-Hydroxycapric acid waste with other waste streams.

Collect all solid waste (e.g., contaminated gloves, weigh paper) and any unused

compound in a dedicated, properly labeled, and sealed container.

Container Management:

The waste container should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.

Final Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Do not dispose of 3-Hydroxycapric acid down the drain or in regular trash.[6] For dilute

aqueous solutions of carboxylic acids, neutralization with a base like sodium bicarbonate

followed by drain disposal may be permissible, but this should be confirmed with your

institution's environmental health and safety department.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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